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Compound of Interest

Compound Name: 7-Hydroxyisoquinoline

Cat. No.: B188741 Get Quote

An In-depth Technical Guide to 7-Hydroxyisoquinoline (CAS 7651-83-4)

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 7-Hydroxyisoquinoline, a key

heterocyclic compound with significant potential in medicinal chemistry and drug discovery.

This document outlines its physicochemical properties, synthesis, analytical characterization,

and known biological activities, offering a foundational resource for its application in research

and development.

Physicochemical Properties
A summary of the key physicochemical properties of 7-Hydroxyisoquinoline is presented in

the table below. These properties are crucial for designing experimental conditions and for

computational modeling in drug development.
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Property Value

CAS Number 7651-83-4[1][2][3][4]

Molecular Formula C₉H₇NO[1]

Molecular Weight 145.16 g/mol [1][3]

Appearance
Yellow to off-white or light brown crystalline

solid/powder[1]

Melting Point 227 °C[3]

Solubility
Soluble in methanol and concentrated sulfuric

acid; sparingly soluble in water[1][2]

pKa 5.68 (at 20℃)[1]

Synthesis and Purification
The synthesis of 7-Hydroxyisoquinoline can be accomplished through several established

methods for constructing the isoquinoline scaffold. The Pomeranz–Fritsch reaction is a

common approach.

General Synthetic Workflow
The synthesis typically involves the condensation of an aldehyde with an aminoacetal, followed

by acid-catalyzed cyclization and subsequent purification.
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Starting Materials
(e.g., Benzaldehyde derivative, Aminoacetal) Condensation Acid-Catalyzed Cyclization Purification

(Recrystallization or Chromatography)
Analytical Characterization

(NMR, MS, IR)

7-Hydroxyisoquinoline
Derivative

Binding to
Active or Allosteric Site

Target Enzyme
(e.g., Kinase, Polymerase)

Product

Catalysis

Enzyme Inhibition

Blocks

Substrate

 

Downstream Cellular Effect
(e.g., Apoptosis, Reduced Proliferation)
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Prepare Serial Dilutions of
7-Hydroxyisoquinoline in 96-well Plate

Add Inoculum to Wells

Prepare Standardized
Bacterial Inoculum

Incubate at 37°C for 18-24h

Visually Inspect for Growth or
Measure OD600

Determine Minimum Inhibitory
Concentration (MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b188741#7-hydroxyisoquinoline-cas-number-7651-83-
4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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